Cas no 871825-60-4 (N-methyl-N-3-(pyridin-2-yloxy)benzylamine)

• Product Name: N-methyl-N-3-(pyridin-2-yloxy)benzylamine
• CAS No: 871825-60-4
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 719371
• PubChem ID: 18525840
• Update Time: 2025-11-06

N-methyl-N-3-(pyridin-2-yloxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[3-(pyridin-2-yloxy)benzyl]amine
• Benzenemethanamine,N-methyl-3-(2-pyridinyloxy)-
• N-methyl-1-(3-pyridin-2-yloxyphenyl)methanamine
• Benzenemethanamine,N-methyl-3-(2-pyridinyloxy)
• methyl[(3-(2-pyridyloxy)phenyl)methyl]amine
• 871825-60-4
• methyl({[3-(pyridin-2-yloxy)phenyl]methyl})amine
• N-Methyl-1-{3-[(pyridin-2-yl)oxy]phenyl}methanamine
• DTXSID80594593
• MS-22400
• FT-0751657
• DB-076871
• N-methyl-N-3-(pyridin-2-yloxy)benzylamine

• Inchi： 1S/C13H14N2O/c1-14-10-11-5-4-6-12(9-11)16-13-7-2-3-8-15-13/h2-9,14H,10H2,1H3
• InChI Key： OEPWSCXLHMBFPC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1=CC=CC(=C1)CNC

Computed Properties

• Exact Mass: 214.11100
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 333.4±27.0 °C at 760 mmHg
• Flash Point: 155.5±23.7 °C
• Refractive Index: 1.569
• PSA: 34.15000
• LogP: 2.98420
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-methyl-N-3-(pyridin-2-yloxy)benzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-methyl-N-3-(pyridin-2-yloxy)benzylamine

Comprehensive Guide to N-methyl-N-3-(pyridin-2-yloxy)benzylamine (CAS No. 871825-60-4): Properties, Applications, and Market Insights

N-methyl-N-3-(pyridin-2-yloxy)benzylamine (CAS No. 871825-60-4) is a specialized organic compound with a unique molecular structure that combines a pyridine ring and a benzylamine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical properties. The presence of both pyridine and benzylamine groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The compound's CAS number 871825-60-4 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and commercial transactions. Its systematic name, N-methyl-N-3-(pyridin-2-yloxy)benzylamine, reflects its structural features, which include a methyl group attached to a nitrogen atom and a pyridinyloxybenzyl backbone. This combination of functional groups contributes to its reactivity and potential applications in various fields.

Recent studies have highlighted the potential of N-methyl-N-3-(pyridin-2-yloxy)benzylamine in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The compound's ability to interact with biological receptors makes it a promising candidate for treating certain medical conditions. Researchers are also exploring its use in agrochemical formulations, where its unique properties could enhance the efficacy of crop protection products.

From a chemical perspective, CAS 871825-60-4 exhibits interesting physical and chemical characteristics. It typically appears as a light yellow to brown solid at room temperature, with moderate solubility in common organic solvents. The compound's stability under various conditions makes it suitable for diverse synthetic applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and quantify this substance in research and quality control settings.

The synthesis of N-methyl-N-3-(pyridin-2-yloxy)benzylamine typically involves multi-step organic reactions, starting from readily available precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact. Green chemistry principles are increasingly being applied to the production of this compound, aligning with current industry trends toward sustainable manufacturing practices.

In the pharmaceutical industry, 871825-60-4 has shown potential as a building block for novel drug candidates. Its structural features allow for various modifications, enabling medicinal chemists to optimize pharmacological properties. The compound's pyridine moiety is particularly valuable, as this heterocycle is present in numerous FDA-approved drugs, contributing to their biological activity and metabolic stability.

Market analysis indicates growing demand for N-methyl-N-3-(pyridin-2-yloxy)benzylamine in both academic and industrial research. The compound's versatility has led to increased patent activity, with several applications filed in recent years covering its use in various therapeutic areas. This intellectual property landscape suggests continued interest and potential commercial value for this chemical entity.

Quality control is paramount when working with CAS No. 871825-60-4. Reputable suppliers provide comprehensive analytical data, including purity assessments and impurity profiles, to ensure the compound meets research-grade standards. Proper storage conditions, typically in a cool, dry environment protected from light, help maintain the material's stability over time.

Recent advancements in computational chemistry have enabled better understanding of N-methyl-N-3-(pyridin-2-yloxy)benzylamine's molecular interactions. In silico modeling techniques predict its behavior in biological systems and guide structural modifications for improved performance. These computational approaches complement traditional experimental methods, accelerating research and development processes.

Environmental and safety considerations are important when handling 871825-60-4. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Material safety data sheets provide essential information about appropriate personal protective equipment and handling procedures to ensure safe usage in research settings.

The future outlook for N-methyl-N-3-(pyridin-2-yloxy)benzylamine appears promising, with potential applications expanding beyond current uses. Ongoing research may uncover new therapeutic or agricultural applications, further increasing demand for this versatile compound. Its unique structural features continue to make it a valuable tool for chemists exploring novel molecular architectures.

For researchers seeking reliable information about CAS 871825-60-4, peer-reviewed journals and patent databases offer the most up-to-date findings. Many studies focus on optimizing synthetic routes or exploring new applications, reflecting the compound's growing importance in chemical research. Collaboration between academic and industrial researchers is driving innovation in this area.

In conclusion, N-methyl-N-3-(pyridin-2-yloxy)benzylamine represents an important chemical entity with diverse potential applications. Its unique combination of structural features makes it valuable for pharmaceutical and agrochemical research, while ongoing studies continue to expand our understanding of its properties and uses. As research progresses, this compound may play an increasingly significant role in the development of new therapeutic agents and agricultural products.